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Introduction

Ceramides are a class of bioactive sphingolipids that play a central role in a myriad of cellular
processes, including proliferation, differentiation, apoptosis, and insulin signaling.[1] The N-acyl
chain length of ceramide is a critical determinant of its biological function, and this diversity is
primarily established by a family of six mammalian ceramide synthases (CerS1-6).[1][2] These
enzymes are located in the endoplasmic reticulum and catalyze the N-acylation of a sphingoid
base, such as sphinganine (dihydrosphingosine), with a fatty acyl-CoA to form
dihydroceramide. Dihydroceramide is then subsequently desaturated to form ceramide.[1][3]
This guide provides a comprehensive overview of the substrate specificity of the six CerS
isoforms for dihydroceramide synthesis, details key experimental protocols for their study, and
presents this information in a clear, structured format for researchers in the field.

Ceramide Synthesis Pathway

The de novo synthesis of ceramides begins with the condensation of serine and palmitoyl-CoA
and proceeds through several steps to produce sphinganine. The ceramide synthases then
catalyze the crucial step of attaching a fatty acyl chain to sphinganine, thereby determining the
acyl chain length of the resulting dihydroceramide and, ultimately, the ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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